Cas no 72939-68-5 ((3R)-3,5,5-trimethylhexyl butanoate)

• Product Name: (3R)-3,5,5-trimethylhexyl butanoate
• CAS No: 72939-68-5
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 1761871
• PubChem ID: 21156093
• Update Time: 2025-04-21

(3R)-3,5,5-trimethylhexyl butanoate Chemical and Physical Properties

Names and Identifiers

• (3R)-3,5,5-trimethylhexyl butanoate
• 3,5,5-trimethylhexyl butanoate
• Butanoic acid 3,5,5-trimethylhexyl ester
• DTXSID40888329
• HUSIKNOPTGNAOC-UHFFFAOYSA-N
• 72939-68-5

• Inchi： 1S/C13H26O2/c1-6-7-12(14)15-9-8-11(2)10-13(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： HUSIKNOPTGNAOC-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CCC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 214.19338
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.867
• Boiling Point: 229.6°C at 760 mmHg
• Flash Point: 95.1°C
• Refractive Index: 1.431
• PSA: 26.3